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For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds, in which one or more hydrogen atoms are replaced by deuterium, are
of significant interest in pharmaceutical and materials science research. The substitution of
hydrogen with deuterium can influence a molecule's pharmacokinetic and metabolic properties
due to the kinetic isotope effect.[1] Cetyl alcohol (1-hexadecanol), a long-chain fatty alcohol, is
widely used in cosmetics, personal care products, and pharmaceutical formulations as an
emollient, emulsifier, and thickening agent.[2][3][4][5] This guide provides an in-depth overview
of the core physical characteristics of deuterated cetyl alcohol, offering a comparative analysis
with its non-deuterated counterpart and detailing the experimental protocols for their
determination.

Physicochemical Properties

The introduction of deuterium atoms into the cetyl alcohol molecule results in a notable
increase in its molecular weight and can subtly influence its physical properties. The following
table summarizes the key physicochemical data for deuterated cetyl alcohol (specifically 1-
Hexadecanol-d33) and standard cetyl alcohol.
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Property

Deuterated Cetyl Alcohol
(1-Hexadecanol-d33)

Cetyl Alcohol (1-
Hexadecanol)

Molecular Formula

C16HD330[1]

C16H340[2][3]

Molecular Weight 275.64 g/mol [1] 242.44 g/mol [2]

CAS Number 284474-73-3[1] 36653-82-4[3]

Appearance Solid at room temperature[1] }/?\)/]axy white powder or flakes(2]
Melting Point 54-56 °C[1] 49.3 °C[2][6][7]

Boiling Point 310.9£5.0 °C at 760 mmHg[1l] 344 °C at 760 mmHg[2][3][7]
Density 0.8 £0.1 g/cm3[1] 0.811 g/cm3[3][7]

Solubility in Water

Insoluble

Insoluble[2][2][8]

Solubility in Organic Solvents

Soluble in alcohols and oils[4]

Very soluble in ether, benzene,
and chloroform; soluble in
acetone; slightly soluble in
alcohol.[3][7]

Flash Point

135.0 + 0.0 °C[1]

185 °C[3]

Vapor Pressure

0.0 £ 1.5 mmHg at 25°C[1]

<1 hPaat 20 °C

LogP 7.25[1] 7.25[3]
Hydrogen Bond Donor Count 1[1] 1[2]
Hydrogen Bond Acceptor

Yerog P 11 112]

Count

Experimental Protocols

This section details the standard methodologies for determining the key physical and chemical

properties of deuterated cetyl alcohol.

Synthesis and Characterization Workflow
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The general workflow for the synthesis and characterization of deuterated cetyl alcohol
involves several key stages, from the selection of deuterated starting materials to the final
purification and analysis.
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Caption: General workflow for the synthesis and characterization of deuterated cetyl alcohol.
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Physical Property Analysis Workflow

The determination of the physical properties of the purified deuterated cetyl alcohol follows a

standardized set of analytical procedures.

Physical Property Analysis
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Caption: Workflow for the analysis of the physical properties of deuterated cetyl alcohol.

Melting Point Determination

Objective: To determine the temperature range over which the solid deuterated cetyl alcohol

transitions to a liquid.

Methodology:
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A small, dry sample of the deuterated cetyl alcohol is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded. This range is reported as the melting point.

Boiling Point Determination

Objective: To determine the temperature at which the vapor pressure of the liquid deuterated
cetyl alcohol equals the external pressure.

Methodology:
o A small volume of the sample is placed in a distillation flask.

o The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
at the level of the side arm of the flask.

o The sample is heated, and the temperature is recorded when the liquid boils and a stable
temperature is observed on the thermometer.

e The atmospheric pressure is also recorded, as the boiling point is pressure-dependent.

Density Measurement

Objective: To determine the mass per unit volume of the deuterated cetyl alcohol.
Methodology:
o Aclean, dry pycnometer (a flask of a known volume) is weighed.

e The pycnometer is filled with the molten deuterated cetyl alcohol, and the temperature is
allowed to equilibrate.

» The filled pycnometer is weighed again.
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e The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the deuteration pattern and structural integrity of the molecule.
Methodology:

« A small amount of the deuterated cetyl alcohol is dissolved in a suitable deuterated solvent
(e.g., chloroform-d).

e The solution is placed in an NMR tube.

e 1HNMR, 2H NMR, and 3C NMR spectra are acquired. The *H NMR spectrum is used to
guantify any residual protons, while the 2H NMR confirms the presence and location of
deuterium atoms. The 3C NMR spectrum provides information about the carbon skeleton.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and confirm the isotopic enrichment of the
deuterated cetyl alcohol.

Methodology:
o Adilute solution of the sample is introduced into the mass spectrometer.
o The sample is ionized, and the mass-to-charge ratio of the resulting ions is measured.

e The molecular ion peak in the mass spectrum will correspond to the molecular weight of the
deuterated cetyl alcohol, confirming the incorporation of deuterium. Fragmentation patterns
can also provide structural information.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule and to observe the C-D
vibrational modes.

Methodology:
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» Asmall amount of the sample is prepared for analysis (e.g., as a KBr pellet or a thin film).

e The sample is placed in the FTIR spectrometer, and an infrared spectrum is recorded.

e The presence of characteristic absorption bands for O-H, C-H, and C-D stretching and
bending vibrations confirms the structure of the deuterated cetyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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